Cas no 61448-29-1 (1,8-Nonanediol)
1,8-Nonanediol structure
Product Name:1,8-Nonanediol
CAS No:61448-29-1
MF:C9H20O2
MW:160.253903388977
CID:478989
PubChem ID:109452
Update Time:2025-04-19
1,8-Nonanediol Chemical and Physical Properties
Names and Identifiers
-
- 1,8-Nonanediol
- nonane-1,8-diol
- SCHEMBL554197
- EINECS 271-234-0
- DTXSID70276078
- 61448-29-1
- EC 271-234-0
-
- Inchi: 1S/C9H20O2/c1-9(11)7-5-3-2-4-6-8-10/h9-11H,2-8H2,1H3
- InChI Key: WBSRHBNFOLDTGU-UHFFFAOYSA-N
- SMILES: OC(C)CCCCCCCO
Computed Properties
- Exact Mass: 160.1464
- Monoisotopic Mass: 160.146329876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 7
- Complexity: 74
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.46
1,8-Nonanediol Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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